3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide

• IUPAC Name: 3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium;iodide
• InChI: InChI=1S/C12H16NO2S.HI/c1-5-13-8(2)16-12-10(15-4)7-6-9(14-3)11(12)13;/h6-7H,5H2,1-4H3;1H/q+1;/p-1
• InChI Key: MAJWSMVGYGGLSG-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1=C(SC2=C(C=CC(=C21)OC)OC)C.[I-]
• Molecular Formula: C12H16INO2S
• Molecular Weight: 365.23 g/mol

Description

3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide (EDOT) is a chemical compound that has gained significant attention in scientific research due to its unique properties. EDOT is a heterocyclic organic compound that contains a benzothiazole ring and a quaternary ammonium salt. It is a yellowish-orange powder that is soluble in water and organic solvents. EDOT is commonly used in the synthesis of conducting polymers, electrochromic materials, and organic electronic devices.

Mechanism of Action

3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide has a unique mechanism of action that is still not fully understood. However, it is known that this compound can be oxidized to form a radical cation, which can then undergo further oxidation to form a dication. This process leads to the formation of a conducting polymer that has the ability to conduct electricity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is not known to have any significant biochemical or physiological effects. However, it is important to note that this compound is a chemical compound and should be handled with care.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide in lab experiments is its ability to form conducting polymers that can be used in the development of electronic devices. Additionally, this compound is relatively easy to synthesize and has a high purity yield. However, one of the limitations of using this compound is its cost, as it is a relatively expensive compound compared to other chemicals used in scientific research.

Future Directions

There are several future directions for 3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide research, including the development of new synthesis methods that are more cost-effective and environmentally friendly. Additionally, the use of this compound in the development of new electronic devices such as sensors and actuators is an area that is currently being explored. Furthermore, the potential use of this compound in biomedical applications such as drug delivery and tissue engineering is an area that warrants further investigation.
Conclusion:
In conclusion, this compound (this compound) is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in the development of conducting polymers and electronic devices. The synthesis method of this compound is relatively simple, and it has minimal toxicity. However, the cost of this compound is a limitation that needs to be addressed. There are several future directions for this compound research, and it is an area that warrants further investigation.

Scientific Research Applications

3-ethyl-4,7-dimethoxy-2-methyl-1,3-benzothiazol-3-ium iodide has been extensively studied for its potential applications in various scientific research fields. One of the most significant applications of this compound is in the synthesis of conducting polymers. Conducting polymers are materials that have the ability to conduct electricity and have been used in the development of electronic devices such as transistors, solar cells, and batteries. This compound is used as a monomer in the synthesis of conducting polymers such as poly(3,4-ethylenedioxythiophene) (Pthis compound).